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Compound of Interest

Compound Name: Streptomycin (sulfate)

Cat. No.: B15967514

Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. When working with substances like Streptomycin sulfate, a potent

antibiotic, understanding and implementing the correct personal protective equipment (PPE)

and handling procedures is a critical component of laboratory safety. This guide provides

essential, immediate safety and logistical information for the handling and disposal of

Streptomycin sulfate.

Personal Protective Equipment (PPE)
When handling Streptomycin sulfate, particularly in its powder form, a comprehensive approach

to personal protection is necessary to minimize exposure.[1][2] The recommended PPE

includes:

Eye Protection: Chemical safety goggles or glasses that meet OSHA's 29 CFR 1910.133 or

European Standard EN166 standards should be worn to protect against dust particles and

splashes.[2][3]

Skin Protection:
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Gloves: Wear appropriate chemical-resistant gloves to prevent skin contact.[2] It is

recommended to check the resistance of the gloves to Streptomycin sulfate with the

supplier.[4]

Lab Coat/Protective Clothing: A lab coat or other protective clothing should be worn to

prevent skin exposure.[1][2] For extensive handling, long-sleeved clothing is advised.[3]

Respiratory Protection: In situations where dust is generated or ventilation is inadequate, a

respiratory protection program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2

requirements or European Standard EN 149 must be followed.[2] A particulate respirator is

recommended.[5]

Engineering Controls and Work Practices
Beyond PPE, certain laboratory practices and engineering controls are crucial for safely

handling Streptomycin sulfate:

Ventilation: Always use Streptomycin sulfate in a well-ventilated area.[1][2] Local exhaust

ventilation is effective in controlling airborne concentrations.

Hygiene: Wash hands thoroughly after handling the substance.[1] Do not eat, drink, or

smoke in areas where Streptomycin sulfate is handled or stored.[6][7]

Dust Minimization: Handle the powder carefully to minimize dust generation and

accumulation.[2]

Quantitative Exposure Limits
It is important for users to be aware of the established occupational exposure limits for any

chemical. However, for Streptomycin sulfate, specific time-weighted average (TWA) limits from

bodies such as the Occupational Safety and Health Administration (OSHA) and the American

Conference of Governmental Industrial Hygienists (ACGIH) have not been established.[1]

Exposure Limit Value

OSHA PEL-TWA Not Available[1]

ACGIH TLV-TWA Not Available[1]
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Operational Plans: Handling and Disposal
A clear, step-by-step approach to routine handling and emergency situations is vital.

Standard Handling and Storage Protocol
Preparation: Before handling, ensure all safety precautions have been read and understood.

[1] The work area should be clean and uncluttered.

Weighing and Aliquoting: When weighing the powder, do so in a designated area with

adequate ventilation, such as a chemical fume hood, to minimize inhalation risk.

Solution Preparation: When preparing solutions, add the solid to the liquid to minimize

dusting.

Storage: Store Streptomycin sulfate in a tightly closed container in a cool, dry, and well-

ventilated area, away from incompatible substances like strong oxidizers.[2][8]

Recommended storage temperatures are between 2-8°C.[1]

Disposal Plan
Disposal of Streptomycin sulfate and any contaminated waste must be conducted in

accordance with all federal, state, and local regulations.[1]

Waste Collection: Collect waste material in a suitable, labeled container.[6]

Decontamination: Decontaminate any surfaces or equipment that have come into contact

with Streptomycin sulfate.

Disposal Route: Consult with your institution's environmental health and safety (EHS) office

for specific disposal procedures, which may include incineration or burial in a licensed

landfill.[6]

Emergency Procedures: Spill Response
In the event of a spill, a swift and organized response is critical to contain the hazard and

prevent exposure.
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Spill Cleanup Workflow

Donning (Putting On) Doffing (Taking Off)

1. Lab Coat/Gown

2. Respirator/Mask

3. Goggles/Face Shield

4. Gloves

1. Gloves

2. Lab Coat/Gown

3. Goggles/Face Shield

4. Respirator/Mask

Wash Hands Thoroughly

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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